2-((furan-2-ylmethyl)thio)-N-(5-methylisoxazol-3-yl)acetamide
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Description
2-((furan-2-ylmethyl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29. The purity is usually 95%.
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Scientific Research Applications
Antifungal Activity
A study by Kaplancıklı et al. (2013) explored the synthesis of heterocyclic compounds, including those structurally similar to 2-((furan-2-ylmethyl)thio)-N-(5-methylisoxazol-3-yl)acetamide, focusing on their antifungal effects against various fungi species. The synthesized compounds showed significant antifungal activity, comparable or superior to ketoconazole, a standard antifungal agent (Kaplancıklı et al., 2013).
Anticancer Activity
Horishny et al. (2021) conducted a study on the synthesis of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives, testing them for anticancer activity. They identified compounds with potent and selective cytotoxic effects against leukemia cell lines, highlighting the potential of such compounds in cancer therapy (Horishny et al., 2021).
Anti-exudative Activity
Chalenko et al. (2019) reported on the synthesis of pyroline derivatives with anti-exudative properties. Their work demonstrates the potential of such compounds in reducing exudation, a process involved in inflammation, indicating a promising application in the development of anti-inflammatory drugs (Chalenko et al., 2019).
Antifibrotic and Anticancer Actions
Kaminskyy et al. (2016) synthesized amino(imino)thiazolidinone derivatives and evaluated their antifibrotic and anticancer activities. The study identified compounds with significant antifibrotic activity, comparable to Pirfenidone, and did not show anticancer effects, suggesting a selective application in treating fibrotic diseases (Kaminskyy et al., 2016).
Properties
IUPAC Name |
2-(furan-2-ylmethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S/c1-8-5-10(13-16-8)12-11(14)7-17-6-9-3-2-4-15-9/h2-5H,6-7H2,1H3,(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALTQSDDPMQCBMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CSCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.